Cas no 395-82-4 (4-Fluoro-2-methoxybenzoic acid)

• Product Name: 4-Fluoro-2-methoxybenzoic acid
• CAS No: 395-82-4
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD00673010
• CID: 37220
• PubChem ID: 2774545
• Update Time: 2025-07-18

4-Fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxybenzoic acid
• 4-Fluoro-o-anisic Acid
• 4-Fluoro-2-methoxybenzoicacid
• 2-Methoxy-4-Fluorobenzoic Acid
• 4-fluoro-2-methoxy-benzoic Acid
• Benzoic acid, 4-fluoro-2-methoxy-
• PubChem4969
• KSC494S1H
• RARECHEM AL BE 1023
• 4-fluoro-2-methoxy benzoic acid
• UUQDNAPKWPKHMK-UHFFFAOYSA-N
• TD1058
• SBB064420
• AS02598
• FS-
• AKOS001260729
• F0680
• FS-1325
• EN300-106621
• J-515339
• 4-fluoro-2-methoxybenzoic acid, AldrichCPR
• DTXSID70379093
• MFCD00673010
• FT-0654579
• Z203240832
• SY030520
• 395-82-4
• A20023
• SCHEMBL927338
• AM20050127
• AC-3973
• CS-W002664
• DTXCID20330119
• DB-031134
• 630-039-4
• FF32878

• MDL： MFCD00673010
• Inchi： 1S/C8H7FO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： UUQDNAPKWPKHMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.307
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 266.9℃ at 760 mmHg
• Flash Point: 115.2°C
• PSA: 46.53000
• LogP: 1.53250
• Solubility: Not available

4-Fluoro-2-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Fluoro-2-methoxybenzoic acid

Professional Introduction to 4-Fluoro-2-methoxybenzoic Acid (CAS No. 395-82-4)

4-Fluoro-2-methoxybenzoic acid, with the chemical formula C₈H₆FO₃, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 395-82-4, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both a fluoro and methoxy substituent on a benzoic acid backbone, make it a valuable building block for drug discovery and material science applications.

The< strong>fluoro group in 4-fluoro-2-methoxybenzoic acid introduces electron-withdrawing properties, which can influence the reactivity and binding affinity of the molecule. This characteristic is particularly useful in medicinal chemistry, where fluorine atoms are often incorporated into drugs to enhance metabolic stability, improve bioavailability, and modulate pharmacological activity. The< strong>methoxy group, on the other hand, provides additional electronic and steric effects that can fine-tune the molecular interactions. These modifications make 4-fluoro-2-methoxybenzoic acid a versatile precursor for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated benzoic acids due to their broad range of applications. One notable area of study is their use in the synthesis of anticancer agents. For instance, researchers have explored the incorporation of 4-fluoro-2-methoxybenzoic acid into small molecule inhibitors that target specific enzymes involved in cancer cell proliferation. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a lead structure for further optimization.

Another significant application of 4-fluoro-2-methoxybenzoic acid is in the field of neurology. The< strong>fluoro and< strong>methoxy substituents can be strategically positioned to interact with neurological targets, such as serotonin receptors or GABAergic systems. Recent studies have demonstrated that derivatives of this compound exhibit neuroprotective properties, making them attractive candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to modify the benzoic acid core allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, which is crucial for developing effective treatments.

The compound's utility extends beyond pharmaceuticals into materials science. For example, fluorinated aromatic compounds are widely used in the development of liquid crystals and organic semiconductors due to their excellent thermal stability and electronic properties. 4-Fluoro-2-methoxybenzoic acid can serve as a precursor for synthesizing novel materials with enhanced performance characteristics. These materials find applications in display technologies, photovoltaics, and electronic sensors, where high efficiency and reliability are paramount.

In terms of synthetic methodologies, 4-fluoro-2-methoxybenzoic acid can be prepared through various routes, including direct fluorination and methylation of benzoic acid derivatives. Advances in catalytic systems have enabled more efficient and selective transformations, reducing unwanted byproducts and improving yields. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The growing interest in green chemistry has also influenced the synthesis of 4-fluoro-2-methoxybenzoic acid. Researchers are increasingly employing solvent-free reactions, biocatalysis, and microwave-assisted synthesis to minimize environmental impact. Such approaches not only reduce waste but also enhance reaction efficiency, making these processes more sustainable in the long term.

Future directions in the research of 4-fluoro-2-methoxybenzoic acid include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying its structure and evaluating biological activity, scientists can identify new lead compounds with improved therapeutic profiles. Additionally, computational methods such as molecular docking and quantum mechanics calculations are being used to predict how different derivatives will interact with biological targets, accelerating the drug discovery process.

The compound's versatility also makes it a valuable tool for studying fundamental chemical processes. For example, its reactivity patterns can provide insights into how electron-withdrawing groups influence molecular behavior. Such knowledge is essential for developing new synthetic strategies and understanding reaction mechanisms at a deeper level.

In conclusion, 4-fluoro-2-methoxybenzoic acid (CAS No. 395-82-4) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules, particularly those targeting neurological disorders and cancers. The ongoing research into its derivatives underscores its importance as a lead structure for drug development. Furthermore, advancements in synthetic methodologies and green chemistry principles continue to enhance its production efficiency while minimizing environmental impact.